Cas no 88640-88-4 (Benzoic acid, 2-hydroxy-6-(8-tridecenyl)-, (Z)-)

• Product Name: Benzoic acid, 2-hydroxy-6-(8-tridecenyl)-, (Z)-
• CAS No: 88640-88-4
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 625842
• PubChem ID: 131752388
• Update Time: 2024-03-01

Benzoic acid, 2-hydroxy-6-(8-tridecenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-6-(8-tridecenyl)-, (Z)-

• Inchi： 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-15-13-16-18(21)19(17)20(22)23/h5-6,13,15-16,21H,2-4,7-12,14H2,1H3,(H,22,23)/b6-5-
• InChI Key： VTTMIYITDPUEFZ-WAYWQWQTSA-N
• SMILES： C(O)(=O)C1=C(CCCCCCC/C=C\CCCC)C=CC=C1O

Computed Properties

• Exact Mass: 318.21949481g/mol
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives